Cas no 230-31-9 (Benzo[h]cinnoline)

Benzo[h]cinnoline structure
Benzo[h]cinnoline structure
Product Name:Benzo[h]cinnoline
CAS No:230-31-9
MF:C12H8N2
MW:180.205322265625
CID:256460
PubChem ID:601987
Update Time:2025-04-19

Benzo[h]cinnoline Chemical and Physical Properties

Names and Identifiers

    • Benzo[h]cinnoline
    • 3,4-Diazaphenanthrene
    • 9,10-Phenanthroline
    • DTXSID60345121
    • SCHEMBL474149
    • 230-31-9
    • Inchi: 1S/C12H8N2/c1-2-4-11-9(3-1)5-6-10-7-8-13-14-12(10)11/h1-8H
    • InChI Key: DMMLYDCVMZEUMT-UHFFFAOYSA-N
    • SMILES: N1C2C(C=CN=1)=CC=C1C=CC=CC1=2

Computed Properties

  • Exact Mass: 180.06884
  • Monoisotopic Mass: 180.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 378.2 °C at 760 mmHg
  • Flash Point: 180.379 °C
  • PSA: 25.78

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